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Compound of Interest

Compound Name:
Adenylosuccinic acid

tetraammonium

Cat. No.: B15572685 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

adenylosuccinic acid tetraammonium, ensuring the safety of laboratory personnel and

compliance with regulations. The following procedures are designed for researchers, scientists,

and drug development professionals.

Safety and Handling Precautions
Adenylosuccinic acid tetraammonium is classified with the following hazards:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

Before handling, it is crucial to consult the Safety Data Sheet (SDS) and be familiar with the

necessary safety protocols.
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Property Value Source

Molecular Formula C₁₄H₁₄N₅O₁₁P • 4NH₄ [2]

Molecular Weight 531.4 g/mol [2]

Solubility 10 mg/mL in PBS (pH 7.2) [2]

Storage (Short Term) 0 - 4 °C for days to weeks [3]

Storage (Long Term) -20 °C for months to years [3]

Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE):

Wear appropriate protective gloves, eye protection, and a face shield.[1]

Use a lab coat to prevent skin contact.

If there is a risk of inhalation of dust, use a NIOSH-approved respirator.

2. Spill Management:

In case of a spill, avoid breathing dust.[1]

Carefully take up the material without generating dust.

Place the spilled material into a suitable, labeled container for disposal.

Clean the affected area thoroughly.

Wash hands and any exposed skin thoroughly after handling.[1]

3. Waste Collection and Storage:

Collect waste adenylosuccinic acid tetraammonium and any contaminated materials (e.g.,

weighing paper, gloves) in a designated, clearly labeled, and tightly closed container.[1]

Store the waste container in a well-ventilated area.[1]
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4. Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[1]

Follow all local, state, and federal regulations for chemical waste disposal.

Do not dispose of this chemical down the drain or in the regular trash.

Disposal Workflow
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Start: Need to Dispose of Adenylosuccinic Acid Tetraammonium

Assess Hazards
(Review SDS)

Don Personal Protective Equipment (PPE)
- Gloves

- Eye/Face Protection
- Lab Coat

Collect Waste Material in a Labeled, Sealed Container

Spill Occurs

Store Waste Container in a Ventilated Area

Contain and Clean Spill
(Avoid Dust Generation)

Contact Environmental Health & Safety (EHS) for Pickup

Dispose of Contents/Container at an Approved Waste Disposal Plant

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of adenylosuccinic acid tetraammonium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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